Pyrimidine ribonucleoside triphosphates
Pyrimidine ribonucleoside triphosphates are essential components in nucleic acid synthesis and cellular metabolism, playing a critical role in the production of RNA. These compounds include cytidine triphosphate (CTP) and uridine triphosphate (UTP), which are derived from pyrimidine bases combined with ribose sugar and three phosphate groups. CTP is involved primarily in protein synthesis and lipid biosynthesis, while UTP is crucial for RNA biosynthesis and as a donor of nucleotides in various cellular processes. They serve as building blocks in the formation of ribonucleic acids (RNAs) and are indispensable for maintaining cellular function and genetic information transfer within the cell.
These triphosphates are synthesized through complex metabolic pathways, with CTP synthetase converting UMP to CTP, and UTP synthetase catalyzing the conversion of UDP to UTP. They are also important in drug development as potential therapeutic agents due to their involvement in critical cellular functions and processes.

Structure | Chemical Name | CAS | MF |
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Cytidine 5′-triphosphate (disodium salt) | 36051-68-0 | C9H17N3NaO14P3 |
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Uridine5'-(tetrahydrogen triphosphate), sodium salt (1:4) | 14264-46-1 | C9H11N2Na4O15P3 |
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2,4(1H,3H)-Pyrimidinedione,1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- | 60102-52-5 | C9H15N2O15P3 |
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Uridine5'-(tetrahydrogen triphosphate), 5-(2-propen-1-ylamino)- | 75221-88-4 | C12H20N3O15P3 |
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86527-74-4 | C9H11N2O15P3 | |
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125911-76-4 | C10H17N2O15P3 |
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